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Cat. No.: B15584374 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

HMN-176, an active metabolite of the prodrug HMN-214, is a potent stilbene derivative with

significant antitumor properties.[1][2] It functions as a mitotic inhibitor by interfering with the

subcellular localization of Polo-like kinase 1 (Plk1), a critical regulator of mitotic events, without

significantly affecting tubulin polymerization.[2][3] Additionally, HMN-176 has been shown to

restore chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y,

leading to the downregulation of the MDR1 gene.[4][5] This dual mechanism of action, inducing

G2/M cell cycle arrest and reversing drug resistance, makes HMN-176 a valuable compound in

cancer research.[1][4]

Accurate and consistent preparation of HMN-176 stock solutions is paramount for obtaining

reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for

dissolving HMN-176 due to its high solubilizing capacity for organic molecules.[1][3] This

document provides a detailed protocol for the preparation, storage, and handling of HMN-176
stock solutions in DMSO.

Data Presentation
A summary of the key quantitative data for HMN-176 is presented in the table below for easy

reference and comparison.
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Parameter Value Reference(s)

Molecular Formula C₂₀H₁₈N₂O₄S [1][6]

Molecular Weight 382.43 g/mol [6][7]

CAS Number 173529-10-7 [3][6]

Appearance Solid [1]

Solubility in DMSO ≥ 10 mg/mL [1]

30 mg/mL (78.45 mM) with

ultrasonic and warming
[3][7]

76 mg/mL (198.72 mM) [2][8]

Recommended Stock Solution

Concentration
10 mM [4][9]

Storage of Powder -20°C [7]

Storage of Stock Solution (in

DMSO)

-20°C (short-term), -80°C

(long-term)
[7][10]

Experimental Protocol: Preparation of a 10 mM
HMN-176 Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of HMN-176 in DMSO. This

concentration is frequently cited in the literature and serves as a convenient starting point for

further dilutions.[4][9]

Materials:

HMN-176 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber, polypropylene microcentrifuge tubes or glass vials

Calibrated analytical balance
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Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Safety Precautions:

Always wear appropriate PPE, including safety glasses, gloves, and a lab coat, when

handling HMN-176 and DMSO.

DMSO is a potent solvent that can facilitate the absorption of substances through the skin.

Handle with care in a well-ventilated area or a chemical fume hood.[11]

Calculating the Required Mass of HMN-176:

To prepare a 10 mM stock solution, the required mass of HMN-176 can be calculated

using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L x 0.001 L x 382.43 g/mol = 3.8243 mg

Weighing HMN-176:

Tare a sterile, amber microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh out the calculated amount (e.g., 3.82 mg) of HMN-176 powder and

transfer it to the tared tube.

Dissolution in DMSO:

Add the calculated volume of anhydrous DMSO to the tube containing the HMN-176
powder. For a 10 mM solution with 3.82 mg of HMN-176, add 1 mL of DMSO.
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Securely cap the tube and vortex the mixture for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has dissolved and the solution is

clear.

Aiding Dissolution (if necessary):

If the compound does not fully dissolve with vortexing, gentle warming or sonication can

be applied.[3][7]

Warming: Place the tube in a 37°C water bath for 5-10 minutes.

Sonication: Place the tube in a sonicator bath for 5-10 minutes.

After warming or sonication, vortex the solution again and visually inspect for complete

dissolution. Repeat these steps if necessary.

Storage and Handling:

For short-term storage (up to 1 month), the stock solution can be stored at -20°C.[7]

For long-term storage (up to 2 years), it is recommended to aliquot the stock solution into

single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C.[7][10]

When preparing working solutions, it is advisable to make serial dilutions of the DMSO

stock solution in DMSO first, before adding the final diluted sample to your aqueous buffer

or cell culture medium to prevent precipitation. Most cell lines can tolerate a final DMSO

concentration of up to 0.1%. Always include a vehicle control (DMSO alone) in your

experiments.
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Caption: HMN-176 signaling pathway.
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Caption: Workflow for HMN-176 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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